Cas no 375-50-8 (1,4-Diiodooctafluorobutane)

1,4-Diiodooctafluorobutane Properties

Names and Identifiers

• 1,4-diiodoperfluorobutane
• Octafluoro-1,4-diiodobutane
• 1,4-Diiodoperfluorobutane~Octafluoro-1,4-diiodobutane
• 1,4-Diiodooctafluorobutane
• Octafluoro-1,4-diiodobutane (stabilized with Copper chip)
• 1,1,2,2,3,3,4,4-octafluoro-1,4-diiodobutane
• Perfluoro-1,4-diiodobutane
• Perfluoro-1,4-diiodobutane (stabilized with Copper chip)
• Butane, 1,1,2,2,3,3,4,4-octafluoro-1,4-diiodo-
• JILAKKYYZPDQBE-UHFFFAOYSA-N
• 1,4-diiodo octafluorobutane
• I(CF2)4I
• FCH1321304
• AB
• AB1011080
• D2329
• Bu
• MFCD00042263
• DTXSID30190948
• FT-0606882
• 1,1,2,2,3,3,4,4-Octafluoro-1,4-diiodobutane #
• 375-50-8
• BP-21490
• D90046
• Octafluoro-1,4-diiodobutane, 98%
• AKOS015853707
• FS-4159
• NS00011017
• SCHEMBL52263
• EINECS 206-788-4
• DB-049132
• 1,1,2,2,3,3,4,4-octafluoro-1,4-diiodo-butane
• +Expand

• MDL： MFCD00042263
• InChIKey： JILAKKYYZPDQBE-UHFFFAOYSA-N
• Inchi： 1S/C4F8I2/c5-1(6,3(9,10)13)2(7,8)4(11,12)14
• SMILES： IC(C(C(C(F)(F)I)(F)F)(F)F)(F)F
• BRN： 1777548

Computed Properties

• Exact Mass: 453.79600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 453.796
• Heavy Atom Count: 14
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.31260
• PSA: 0.00000
• Refractive Index: n20/D 1.429(lit.)
• Boiling Point: 63°C/35mmHg(lit.)
• Melting Point: −9 °C (lit.)
• Flash Point: 85°C/100mm
• Color/Form: Not available
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with active metals, strong oxidants.
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Density: 2.474 g/mL at 25 °C(lit.)

1,4-Diiodooctafluorobutane Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36/38
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：TOXIC

1,4-Diiodooctafluorobutane Customs Data

• HS CODE：2903799090
• Customs Data：

  China Customs Code:

  2903799090

  Overview:

  2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Summary:

  2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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